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Compound of Interest

Compound Name:
Mono(2-ethyl-5-hydroxyhexyl)

Phthalate-d4

Cat. No.: B126630 Get Quote

CAS Number: 679789-43-6

This technical guide provides an in-depth overview of Mono(2-ethyl-5-hydroxyhexyl)
Phthalate-d4 (MEHHP-d4), a deuterated internal standard crucial for the accurate

quantification of its non-labeled counterpart, Mono(2-ethyl-5-hydroxyhexyl) phthalate (MEHHP).

MEHHP is a significant secondary oxidative metabolite of the ubiquitous plasticizer, Di(2-

ethylhexyl) phthalate (DEHP). This document is intended for researchers, scientists, and

professionals in drug development and environmental health who are engaged in toxicological

studies, human biomonitoring, and risk assessment of phthalates.

Introduction
Mono(2-ethyl-5-hydroxyhexyl) Phthalate (MEHHP) is a key biomarker of exposure to Di(2-

ethylhexyl) phthalate (DEHP), a widely used plasticizer in various consumer products, including

PVC plastics, medical devices, and food packaging materials. Due to its widespread use,

human exposure to DEHP is common. Understanding the metabolism and toxicological profile

of DEHP and its metabolites is of paramount importance for public health. MEHHP, being a

prominent metabolite, serves as a reliable indicator of DEHP exposure. The deuterated analog,

MEHHP-d4, is an indispensable tool for precise and accurate quantification of MEHHP in

biological and environmental samples using isotope dilution mass spectrometry.
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A summary of the key physicochemical properties of Mono(2-ethyl-5-hydroxyhexyl)
Phthalate-d4 is presented in the table below.

Property Value

CAS Number 679789-43-6

Molecular Formula C₁₆H₁₈D₄O₅

Molecular Weight 298.37 g/mol

Appearance Colorless to light yellow oil

Purity Typically ≥97.0%

Metabolism of Di(2-ethylhexyl) Phthalate (DEHP)
The metabolic pathway of DEHP is complex and involves several enzymatic steps, primarily

occurring in the liver and intestines. The initial step is the hydrolysis of DEHP to Mono(2-

ethylhexyl) phthalate (MEHP) and 2-ethylhexanol, catalyzed by lipases. MEHP is the primary

and bioactive metabolite. Subsequently, MEHP undergoes further oxidation by cytochrome

P450 (CYP) enzymes, particularly from the CYP2C family, as well as alcohol and aldehyde

dehydrogenases, to form a series of secondary metabolites, including MEHHP.[1][2][3] This

metabolic cascade is crucial for the detoxification and excretion of DEHP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b126630?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/23545481/
https://pubmed.ncbi.nlm.nih.gov/23545481/
https://pubmed.ncbi.nlm.nih.gov/15798888/
https://pubmed.ncbi.nlm.nih.gov/15798888/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2614359/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2614359/
https://www.benchchem.com/product/b126630#mono-2-ethyl-5-hydroxyhexyl-phthalate-d4-cas-number
https://www.benchchem.com/product/b126630#mono-2-ethyl-5-hydroxyhexyl-phthalate-d4-cas-number
https://www.benchchem.com/product/b126630#mono-2-ethyl-5-hydroxyhexyl-phthalate-d4-cas-number
https://www.benchchem.com/product/b126630#mono-2-ethyl-5-hydroxyhexyl-phthalate-d4-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b126630?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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